4-(decyloxy)-N'-[(1E)-6-methoxy-8-methyl-3,4-dihydronaphthalen-1(2H)-ylidene]benzohydrazide

• Molecular Formula: C29H40N2O3
• Molecular Weight: 464.6 g/mol
• IUPAC Name: 4-decoxy-N-[(E)-(6-methoxy-8-methyl-3,4-dihydro-2H-naphthalen-1-ylidene)amino]benzamide
• InChI: InChI=1S/C29H40N2O3/c1-4-5-6-7-8-9-10-11-19-34-25-17-15-23(16-18-25)29(32)31-30-27-14-12-13-24-21-26(33-3)20-22(2)28(24)27/h15-18,20-21H,4-14,19H2,1-3H3,(H,31,32)/b30-27+
• InChI Key: IYDLNIUYUFHVNX-KDJFERLWSA-N
• Isomeric SMILES: CCCCCCCCCCOC1=CC=C(C=C1)C(=O)N/N=C/2\CCCC3=C2C(=CC(=C3)OC)C
• Canonical SMILES: CCCCCCCCCCOC1=CC=C(C=C1)C(=O)NN=C2CCCC3=C2C(=CC(=C3)OC)C

Description

4-(DECYLOXY)-N’-[(1E)-6-METHOXY-8-METHYL-1,2,3,4-TETRAHYDRONAPHTHALEN-1-YLIDENE]BENZOHYDRAZIDE is a complex organic compound with potential applications in various scientific fields

Preparation Methods

The synthesis of 4-(DECYLOXY)-N’-[(1E)-6-METHOXY-8-METHYL-1,2,3,4-TETRAHYDRONAPHTHALEN-1-YLIDENE]BENZOHYDRAZIDE involves multiple steps, starting from readily available precursors. The general synthetic route includes:

Formation of the Benzohydrazide Core: This step involves the reaction of a suitable benzohydrazide precursor with decyloxy and methoxy substituents under controlled conditions.

Condensation Reaction: The benzohydrazide core is then subjected to a condensation reaction with 6-methoxy-8-methyl-1,2,3,4-tetrahydronaphthalen-1-ylidene to form the final product.

Industrial production methods for this compound would likely involve optimization of reaction conditions to maximize yield and purity, including temperature control, solvent selection, and purification techniques.

Chemical Reactions Analysis

4-(DECYLOXY)-N’-[(1E)-6-METHOXY-8-METHYL-1,2,3,4-TETRAHYDRONAPHTHALEN-1-YLIDENE]BENZOHYDRAZIDE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of specific functional groups within the molecule.

Substitution: The compound can participate in substitution reactions, where specific substituents can be replaced with other functional groups under appropriate conditions.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules, serving as an intermediate in organic synthesis.

Biology: The compound may have potential as a probe or reagent in biochemical assays, helping to study various biological processes.

Medicine: Researchers might explore its potential as a therapeutic agent, investigating its effects on specific biological targets.

Industry: The compound could find applications in the development of new materials or as a component in specialized industrial processes.

Mechanism of Action

The mechanism of action of 4-(DECYLOXY)-N’-[(1E)-6-METHOXY-8-METHYL-1,2,3,4-TETRAHYDRONAPHTHALEN-1-YLIDENE]BENZOHYDRAZIDE involves its interaction with specific molecular targets. The compound may bind to particular enzymes or receptors, modulating their activity and influencing various biochemical pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

When compared to similar compounds, 4-(DECYLOXY)-N’-[(1E)-6-METHOXY-8-METHYL-1,2,3,4-TETRAHYDRONAPHTHALEN-1-YLIDENE]BENZOHYDRAZIDE stands out due to its unique combination of functional groups and structural features. Similar compounds include:

4-DECYLOXY-BENZOIC ACID 4-(4-METHYL-HEXYLOXY)-PHENYL ESTER: This compound shares the decyloxy substituent but differs in its ester linkage and overall structure.

4-[(Decyloxy)methyl]-1,3-dioxolan-2-one: Another compound with a decyloxy group, but with a different core structure and functional properties.

These comparisons highlight the distinctiveness of 4-(DECYLOXY)-N’-[(1E)-6-METHOXY-8-METHYL-1,2,3,4-TETRAHYDRONAPHTHALEN-1-YLIDENE]BENZOHYDRAZIDE and its potential for unique applications in various fields.